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Compound of Interest

Compound Name: MM-102 trifluoroacetate

Cat. No.: B12509840

Get Quote

Executive Summary & Scientific Rationale
Do not treat MM-102 solely as a generic chemical salt. Effective disposal of MM-102
Trifluoroacetate requires addressing a "Dual Hazard" profile:

Biological Potency: MM-102 is a high-affinity peptidomimetic inhibitor of the MLL1-WDR5

protein-protein interaction (IC50 = 2.4 nM) [1, 2].[1][2][3] As an epigenetic modulator capable

of altering gene expression (specifically HoxA9 and Meis-1), it must be handled with the rigor

reserved for high-potency pharmaceutical ingredients (HPAPIs).[4][1]

Chemical Persistence: The trifluoroacetate (TFA) counter-ion introduces a fluorinated moiety.

[1] The carbon-fluorine bond is exceptionally stable, rendering standard biological waste

treatment ineffective.[1] Improper disposal risks environmental persistence and aquatic

toxicity [3].[1][5][6]

Core Directive: All waste streams containing MM-102 must be routed for high-temperature

incineration.[4][1] Down-the-drain disposal is strictly prohibited.[4][1]
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The following data summarizes the critical safety parameters derived from standard Safety

Data Sheets (SDS) and chemical properties.

Parameter Specification Operational Implication

CAS Number 1417329-24-8
Use for waste manifesting.[4]

[1]

Chemical Nature
Fluorinated Peptidomimetic

Salt

Acidic in solution; resistant to

biodegradation.[4][1]

Signal Word DANGER High vigilance required.[4][1][5]

Hazard Statements H314, H318, H412

Causes severe skin burns/eye

damage; harmful to aquatic life

with long-lasting effects [4].[4]

[1]

Target Organ Epigenetic Machinery (MLL1)

Potential

reproductive/developmental

toxin (precautionary principle).

[4]

Acidity Low pH (in aqueous solution)
Potential hydrolysis of non-

resistant containers.[4]

Disposal Workflow & Decision Logic
The following protocol ensures compliance with RCRA (US) and REACH (EU) standards for

halogenated organic waste.

3.1. Solid Waste (Trace Contaminated)[1]
Items: Weighing boats, pipette tips, dry empty vials, contaminated gloves.[4][1]

Protocol:

Do not place in general trash or standard "glass bins."[1]
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Collect in a dedicated wide-mouth HDPE container labeled "Solid Hazardous Waste:

Fluorinated Organics."[1]

Double-bagging is mandatory to prevent fine powder dispersion during

compaction/transport.[1]

3.2. Liquid Waste (Stock Solutions & Aliquots)[1]
Items: Expired stock solutions (DMSO/Water), reaction mixtures.[1]

Protocol:

Segregation: Pour into the Halogenated Solvent Waste stream. Do not mix with non-

halogenated solvents (e.g., pure Acetone/Methanol waste), as this complicates the

incineration process and increases disposal costs.[1]

Container Compatibility: Ensure the waste container is HDPE or Glass.[1] Avoid metal

containers due to the potential corrosivity of the TFA salt over time.[1]

Labeling: clearly mark the tag with "MM-102 (MLL1 Inhibitor) - Contains Fluorine."[1]

3.3. Visual Decision Tree
The following diagram illustrates the operational logic for segregating MM-102 waste streams.
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MM-102 Waste Generated

Determine Physical State

SOLID WASTE
(Powder, Wipes, Tips)

 Dry/Contaminated Items

LIQUID WASTE
(Stock Solutions, Media)

 Solutions/Suspensions

Double Bag in
Clear Polyethylene

Segregate to
Halogenated Waste Stream

Container: Solid Hazardous
(Yellow/Red Tag)

Container: Halogenated Solvents
(HDPE/Glass Only)

High-Temperature Incineration
(>1100°C for C-F bond cleavage)

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and destruction of MM-102 waste.[4][1] Note the

convergence on high-temperature incineration to ensure destruction of the fluorinated motif.

Emergency Procedures: Spill Management
In the event of a spill, immediate containment is necessary to prevent surface contamination

and aerosolization.[1]

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and a

lab coat.[1] If the spill is powder >50mg, use a N95/P100 respirator.[1]
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Containment:

Powder: Cover with a damp paper towel to prevent dust generation.[1] Do not dry sweep.

[1][5]

Liquid: Absorb with an inert material (Vermiculite or chemically treated absorbent pads).[1]

Decontamination:

Wipe the surface with a 10% Sodium Bicarbonate (NaHCO3) solution.[1] This neutralizes

any residual acidity from the TFA component [5].[1]

Follow with a water rinse, then 70% Ethanol.[1]

Disposal: Place all cleanup materials into the "Solid Hazardous Waste" bin described in

Section 3.1.

Regulatory & Compliance Notes
EPA (USA): While MM-102 is not explicitly P-listed, it should be treated as a "Characteristic

Waste" if the pH is < 2 (Code D002).[4][1] Due to the fluorine content, it is best practice to

code it under F001/F002 (Spent Halogenated Solvents) if dissolved in organic solvents, or

generic hazardous waste [6].[1]

EU (REACH): Fluorinated compounds are under increasing scrutiny.[1] Ensure disposal via a

licensed contractor capable of handling halogenated organics to prevent PFAS-like

accumulation in water systems.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds
Regulated Under § 268.32 [ecfr.gov]

2. lifetechindia.com [lifetechindia.com]

3. apexbt.com [apexbt.com]

4. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

5. azupcriversitestorage01.blob.core.windows.net
[azupcriversitestorage01.blob.core.windows.net]

6. republicservices.com [republicservices.com]

7. High-Affinity, Small-Molecule Peptidomimetic Inhibitors of MLL1/WDR5 Protein–Protein
Interaction - PMC [pmc.ncbi.nlm.nih.gov]

8. sigmaaldrich.com [sigmaaldrich.com]

9. medchemexpress.com [medchemexpress.com]

10. carlroth.com [carlroth.com]

11. pdf.benchchem.com [pdf.benchchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://www.carlroth.com/medias/SDB-6957-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDc1MTZ8YXBwbGljYXRpb24vcGRmfGFETm1MMmcwWlM4NU1qSXpNVFExTlRVek9UVXdMMU5FUWw4Mk9UVTNYMGRDWDBWT0xuQmtaZ3xkMGVhNWQ3Yzc2NGU3MzY3M2JjYjM2MzQ0MmNhOWJmZjhhNDVhMGZhZDM3NWI3NjcxMjliNjczZjgyM2M1NGE1
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.sigmaaldrich.com/SG/en/sds/SIGALD/T6508?userType=undefined
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://pdf.benchchem.com/1574/Navigating_the_Safe_Disposal_of_Arg_Gly_Glu_Ser_TFA_A_Procedural_Guide.pdf
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.fishersci.com/store/msds?partNumber=AC243410250&countryCode=US&language=en
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.benchchem.com/product/b12509840?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.lifetechindia.com/pdf/HY-12220.pdf
https://www.apexbt.com/mm-102.html
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/TrifluoroaceticAcidMaterialSafetyDataSheetMSDS.pdf
https://www.republicservices.com/environmental-solutions
https://pmc.ncbi.nlm.nih.gov/articles/PMC5180416/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5180416/
https://www.sigmaaldrich.com/SG/en/sds/SIGALD/T6508?userType=undefined
https://www.medchemexpress.com/MM-102.html
https://www.carlroth.com/medias/SDB-6957-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDc1MTZ8YXBwbGljYXRpb24vcGRmfGFETm1MMmcwWlM4NU1qSXpNVFExTlRVek9UVXdMMU5FUWw4Mk9UVTNYMGRDWDBWT0xuQmtaZ3xkMGVhNWQ3Yzc2NGU3MzY3M2JjYjM2MzQ0MmNhOWJmZjhhNDVhMGZhZDM3NWI3NjcxMjliNjczZjgyM2M1NGE1
https://pdf.benchchem.com/1574/Navigating_the_Safe_Disposal_of_Arg_Gly_Glu_Ser_TFA_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12509840?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. amherst.edu [amherst.edu]

13. fishersci.com [fishersci.com]

To cite this document: BenchChem. [MM-102 Trifluoroacetate: Safe Handling & Disposal
Protocol[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12509840/docs#mm-102-trifluoroacetate-safe-
handling-disposal-protocol-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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